Cas no 1565999-53-2 (2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine)

• Product Name: 2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine
• CAS No: 1565999-53-2
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5977649
• PubChem ID: 104078812
• Update Time: 2025-11-07

2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleethanamine, β-methoxy-
• 2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine
• EN300-1293571
• 1565999-53-2

• Inchi： 1S/C6H10N2OS/c1-9-5(2-7)6-3-8-4-10-6/h3-5H,2,7H2,1H3
• InChI Key： SURPEABJPXXBJX-UHFFFAOYSA-N
• SMILES： C(C1SC=NC=1)(OC)CN

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±25.0 °C(Predicted)
• pka: 7.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine

Comprehensive Overview of 2-Methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine (CAS No. 1565999-53-2)

2-Methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine, with the CAS number 1565999-53-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a methoxy group and a 1,3-thiazole ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The compound’s thiazole moiety is a critical pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in precision medicine and targeted therapy, where scientists seek structurally diverse scaffolds to address drug resistance. Additionally, the methoxyethylamine side chain enhances solubility and bioavailability, key factors in modern drug formulation optimization. These attributes make 1565999-53-2 a subject of patents and peer-reviewed studies, particularly in kinase inhibitor development.

From an industrial perspective, 2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine is synthesized via multistep organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are rigorously controlled to meet Good Manufacturing Practice (GMP) standards, ensuring reproducibility in large-scale production. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity, a topic frequently searched by quality control professionals.

Environmental and regulatory considerations also play a role in its application. The compound’s biodegradability and ecotoxicological profile are under evaluation, reflecting the broader shift toward green chemistry principles. This resonates with sustainable development goals (SDGs), a hot topic in scientific and corporate discourse. Researchers are exploring catalytic methods to reduce waste during synthesis, addressing concerns about carbon footprint reduction in chemical manufacturing.

In summary, CAS No. 1565999-53-2 exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in medicinal chemistry, coupled with advancements in process optimization, positions it as a compound of enduring relevance. As the scientific community continues to explore its potential, this molecule is likely to feature prominently in journals and industry reports, answering pressing questions about next-generation therapeutics and sustainable synthesis.